Cas no 21551-57-5 (Phenyl-(3-phenyldithiolan-4-yl)methanone)

• Product Name: Phenyl-(3-phenyldithiolan-4-yl)methanone
• CAS No: 21551-57-5
• MF: C₁₆H₁₄OS₂
• MW: 286.411761760712
• CID: 911871
• PubChem ID: 296679
• Update Time: 2025-04-19

Phenyl-(3-phenyldithiolan-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Phenyl-(3-phenyldithiolan-4-yl)methanone
• 3-Phenyl-4-benzoyl-1,2-dithiolan
• AC1L6QGQ
• AG-E-57940
• CTK4E7115
• NSC167129
• phenyl-(3-phenyl-[1,2]dithiolan-4-yl)-methanone
• phenyl(3-phenyl-1,2-dithiolan-4-yl)methanone
• DTXSID20304739
• NSC-167129
• 21551-57-5

• Inchi： 1S/C16H14OS2/c17-15(12-7-3-1-4-8-12)14-11-18-19-16(14)13-9-5-2-6-10-13/h1-10,14,16H,11H2
• InChI Key： WWDUIMSTCYDDFR-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)C(C(C2C=CC=CC=2)=O)CS1

Computed Properties

• Exact Mass: 286.04872
• Monoisotopic Mass: 286.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.62180